Cas no 1853-91-4 (1,3,5-Triazin-2-amine,4-methyl-6-phenyl-)

• Product Name: 1,3,5-Triazin-2-amine,4-methyl-6-phenyl-
• CAS No: 1853-91-4
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 150841
• PubChem ID: 15821
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine,4-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-methyl-6-phenyl-
• 2-Amino-4-methyl-6-phenyl-1,3,5-triazine
• 4-methyl-6-phenyl-1,3,5-triazin-2-amine
• 2-Amino-4-methyl-6-phenyl-1.3.5-triazin
• 2-Amino-4-methyl-6-phenyl-s-triazin
• 2-amino-4-methyl-6-phenyl-s-triazine
• 2-Amino-6-methyl-4-phenyl-1,3,5-triazin
• 4-methyl-6-phenyl-[1,3,5]triazin-2-ylamine
• 6-Amino-2-methyl-4-phenyl-1.3.5-triazin
• (4-methyl-6-phenyl-s-triazin-2-yl)amine
• SCHEMBL1131125
• AKOS013180690
• FT-0751969
• SB73452
• 1853-91-4
• DTXSID10274558
• 1,3,5-Triazin-2-aMine, 4-Methyl-6-phenyl-

• Inchi： 1S/C10H10N4/c1-7-12-9(14-10(11)13-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,11,12,13,14)
• InChI Key： HJXHEJIGZKADPT-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(N)=NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.09100
• Monoisotopic Mass: 186.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.7A^2

Experimental Properties

• Density: 1.217
• Boiling Point: 435.7°C at 760 mmHg
• Flash Point: 247.3°C
• Refractive Index: 1.626
• PSA: 64.69000
• LogP: 2.01040